Cas no 1805850-96-7 (Ethyl 2-ethoxy-5-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-ethoxy-5-(3-oxopropyl)benzoate
• CAS No: 1805850-96-7
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 4959444
• Update Time: 2025-10-28

Ethyl 2-ethoxy-5-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethoxy-5-(3-oxopropyl)benzoate

• Inchi： 1S/C14H18O4/c1-3-17-13-8-7-11(6-5-9-15)10-12(13)14(16)18-4-2/h7-10H,3-6H2,1-2H3
• InChI Key： TWHKPWYIOOBCQT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C(=O)OCC)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-ethoxy-5-(3-oxopropyl)benzoate

Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate: A Comprehensive Overview

Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate, also known by its CAS number 1805850-96-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate backbone with ethoxy and oxopropyl substituents. The molecule's structure, as depicted by its IUPAC name, highlights the presence of a benzoic acid derivative with specific substituents that confer distinct chemical properties.

The benzoate group in Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate serves as a versatile platform for various chemical reactions. The ethoxy group at the 2-position and the oxopropyl group at the 5-position introduce electronic effects that influence the compound's reactivity and solubility. Recent studies have demonstrated that these substituents can enhance the compound's ability to participate in nucleophilic acyl substitution reactions, making it a valuable precursor in organic synthesis.

One of the most notable applications of Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate is in the synthesis of advanced materials, such as polymers and coatings. The oxopropyl group, which contains a ketone functional group, can undergo condensation reactions to form cross-linked networks. This property has been leveraged in the development of high-performance adhesives and sealants that exhibit excellent thermal and mechanical stability.

In addition to its role in materials science, Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate has shown promise in pharmaceutical research. The compound's ability to act as a prodrug precursor has been explored in recent studies, where it was used to develop drug delivery systems with controlled release properties. The ethoxy group contributes to the compound's lipophilicity, which is advantageous for drug absorption and bioavailability.

The synthesis of Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate typically involves multi-step organic reactions, including esterification and substitution processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for various applications. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are employed to confirm the compound's structure and purity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate. Quantum mechanical calculations have revealed that the compound exhibits unique electronic properties due to the conjugation between the benzoate ring and the substituents. These findings have implications for its use in electronic materials and sensors.

In conclusion, Ethyl 2-Ethoxy-5-(3-Oxopropyl)Benzoate (CAS No: 1805850-96-7) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for developing innovative materials and drug delivery systems. As research continues to uncover new potential uses for this compound, its role in advancing chemical science is expected to grow significantly.